4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonylphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C16H14O5/c1-2-21-16(20)11-5-3-10(4-6-11)13-8-7-12(15(18)19)9-14(13)17/h3-9,17H,2H2,1H3,(H,18,19)
• InChI Key: YKXSJEFIUONIFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID00691396
• Molecular Weight: 286.28 g/mol
• CAS RN: 1261966-01-1

Description

4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid (EHPBA) is a compound that has been studied extensively in recent years due to its potential therapeutic applications. EHPBA is a phenolic acid derivative and has a molecular weight of 206.24 g/mol. It is a white solid that is soluble in water, ethanol, and methanol. In the laboratory, it is often used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds.

Scientific Research Applications

4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has been studied extensively in recent years due to its potential therapeutic applications. It has been found to possess a variety of biological activities such as anti-inflammatory, anti-oxidant, anti-tumor, and anti-bacterial properties. In addition, it has been shown to possess anti-diabetic, anti-allergic, and anti-viral activities. It has also been studied for its ability to modulate the activity of enzymes involved in the metabolism of drugs and other xenobiotics.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% is not yet fully understood. However, it is believed to act by modulating the activity of enzymes involved in the metabolism of drugs and other xenobiotics. It has also been suggested that it may act as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-oxidant, anti-tumor, and anti-bacterial properties. In addition, it has been shown to possess anti-diabetic, anti-allergic, and anti-viral activities. It has also been found to possess the ability to modulate the activity of enzymes involved in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is readily available. It is also relatively stable and can be stored for long periods of time without significant degradation. However, one of the limitations of using 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% is that it is a relatively weak acid and is not very soluble in water.

Future Directions

The potential applications of 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% are numerous and there are still many areas of research that need to be explored. Some of the potential future directions for research include the development of novel therapeutic agents based on 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95%, the investigation of its mechanism of action, and the development of methods for the synthesis of analogues of 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% with improved biological activity. In addition, further research is needed to explore the potential of 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% as an antioxidant and its ability to modulate the activity of enzymes involved in the metabolism of drugs and other xenobiotics.

Synthesis Methods

The synthesis of 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% is relatively simple and can be done using a two-step procedure. The first step involves the reaction of 4-hydroxybenzoic acid with ethyl chloroformate in the presence of an acid catalyst. This reaction produces the ethyl ester of 4-hydroxybenzoic acid. The second step involves the hydrolysis of the ethyl ester with aqueous sodium hydroxide, which produces the desired product, 4-(4-Ethoxycarbonylphenyl)-3-hydroxybenzoic acid, 95%.